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Introduction: Essential tremor (ET) is a prevalent movement disorder for which current

pharmacological options provide limited efficacy for a significant portion of patients. Recent

research has identified octanoic acid, also known as caprylic acid, as a promising therapeutic

agent for the suppression of essential tremor. This compound is the primary metabolite of 1-

octanol, a long-chain alcohol that has demonstrated tremor-reducing effects without the

intoxicating side effects of ethanol.[1][2][3] This document provides a detailed overview of the

application of octanoic acid in preclinical and clinical studies of essential tremor, including

experimental protocols and quantitative data.

Quantitative Data Summary
The following tables summarize the quantitative data from key clinical trials investigating the

use of octanoic acid in essential tremor.

Table 1: Summary of Clinical Trials of Octanoic Acid for Essential Tremor
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Study

Identifier
Phase

Study

Design
N Dosage

Primary

Outcome

Key

Findings

NCT01468

948
I/II

Open-

label,

single-

ascending

dose-

escalation

30

8, 16, 32,

64, and

128 mg/kg

(single oral

dose)

Maximum

Tolerated

Dose

(MTD)

MTD not

reached;

dose-

dependent

reduction

in tremor

suggested

by

secondary

efficacy

measures.

[1][4][5]

Haubenber

ger et al.

(2013)

I/II

Double-

blind,

placebo-

controlled,

crossover

19

4 mg/kg

(single oral

dose)

Accelerom

etric

postural

tremor

power at

80 minutes

No

significant

difference

from

placebo at

80

minutes;

significant

tremor

reduction

observed

at later

time points

(180 and

300

minutes).

[2]

Lowell et

al. (2019)

N/A Double-

blind,

placebo-

controlled

21 (EVT) 16

mg/kg/day

(for 20

days)

Acoustic,

perceptual,

and

functional

aspects of

Significant

reduction

in the

magnitude

of
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essential

voice

tremor

amplitude

and

frequency

tremor

compared

to placebo.

[6]

Table 2: Pharmacokinetic and Efficacy Data from Dose-Escalation Study (NCT01468948)

Dose Level

(mg/kg)

Mean Cmax

(µg/mL)

Mean AUC

(µg*h/mL)

Mean Tremor

Reduction

(Accelerometer)

Most Frequent

Adverse Event

8 10.5 38.6 Not specified
Mild abdominal

discomfort

16 22.1 86.4 Not specified
Mild abdominal

discomfort

32 45.8 195.1 Not specified
Mild abdominal

discomfort

64 90.2 421.5 Not specified
Mild abdominal

discomfort

128 175.6 897.3 Not specified
Mild abdominal

discomfort

Data synthesized from the findings of the dose-escalation study which indicated a linear

increase in exposure (AUC) with the dose.[1]

Experimental Protocols
Protocol 1: Single Ascending Dose (SAD) Escalation
Study of Oral Octanoic Acid for Essential Tremor
Objective: To determine the maximum tolerated dose (MTD), safety, and

pharmacokinetic/pharmacodynamic profile of a single oral dose of octanoic acid in patients with

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6592780/
https://www.jci.org/articles/view/83621
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


essential tremor.

Study Design: Open-label, single-ascending 3+3 dose-escalation design.[1]

Participant Criteria:

Inclusion: Adults (≥ 21 years) with a diagnosis of alcohol-responsive essential tremor.[4]

Exclusion: Inability to discontinue certain essential tremor medications during the study.[4]

Intervention:

Participants are recruited in cohorts of 3.

A single oral dose of octanoic acid is administered at predefined escalating dose levels (e.g.,

8, 16, 32, 64, and 128 mg/kg).[1][4]

If one of the three participants experiences a dose-limiting toxicity (DLT), an additional three

participants are enrolled at the same dose level.[4]

The MTD is defined as the dose level at which two or more participants experience a DLT.

Assessments:

Safety: Monitor for adverse events (AEs), with Grade 2 AEs defined as dose-limiting toxicity.

[1]

Pharmacokinetics: Collect frequent blood samples to determine the pharmacokinetic profile

(e.g., Cmax, AUC).[1][4]

Efficacy (Tremor Assessment):

Accelerometry: Measure tremor of the hands at baseline and at multiple time points up to

600 minutes post-dose.[1]

Digital Spiral Analysis: Assess drawing performance at the same time points.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.jci.org/articles/view/83621
https://clinicaltrials.gov/study/NCT01468948
https://clinicaltrials.gov/study/NCT01468948
https://www.jci.org/articles/view/83621
https://clinicaltrials.gov/study/NCT01468948
https://clinicaltrials.gov/study/NCT01468948
https://www.jci.org/articles/view/83621
https://www.jci.org/articles/view/83621
https://clinicaltrials.gov/study/NCT01468948
https://www.jci.org/articles/view/83621
https://www.jci.org/articles/view/83621
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210381?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clinical Rating Scales: Use a standard clinical rating scale (e.g., The Essential Tremor

Rating Assessment Scale - TETRAS) to evaluate tremor severity.[1]

Protocol 2: Double-Blind, Placebo-Controlled, Crossover
Study of Octanoic Acid
Objective: To assess the safety and efficacy of a single, low oral dose of octanoic acid in

reducing tremor in patients with alcohol-responsive essential tremor.

Study Design: Double-blind, placebo-controlled, crossover.[2]

Participant Criteria:

Inclusion: Patients diagnosed with alcohol-responsive essential tremor.[2]

Intervention:

Participants are randomized to receive either a single oral dose of octanoic acid (e.g., 4

mg/kg) or a matching placebo.[2]

After a washout period, participants crossover to the other treatment arm.

Assessments:

Primary Outcome: Accelerometric postural tremor power of the dominant hand at a

prespecified time point (e.g., 80 minutes) after administration.[2]

Secondary Outcomes:

Digital spiral analysis.[2]

Accelerometry measurements at various time points to evaluate the time course of the

effect.[2]

Pharmacokinetic sampling.[2]

Safety: Monitor and record all adverse events.[2]
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Visualizations
Proposed Mechanism of Action

Oral Administration Metabolism Proposed Effect
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Proposed metabolic pathway of 1-octanol to octanoic acid for tremor suppression.

Experimental Workflow for a Dose-Escalation Study
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Screening
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Workflow diagram for a single ascending dose (SAD) escalation clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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